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Compound of Interest

Compound Name: Alstolenine

Cat. No.: B15592793

A Note on Alstolenine and the Focus on Alstonine:

Initial literature searches for "Alstolenine" yielded limited specific data regarding its
mechanism of action. However, extensive research is available for a closely related indole
alkaloid, Alstonine. Given the structural similarities and the wealth of pharmacological data for
Alstonine, this guide will focus on its mechanism of action as a representative analogue.
Alstonine has demonstrated a unique antipsychotic-like profile, distinguishing it from
established therapeutic agents. This comparative guide will objectively evaluate the
pharmacological profile of Alstonine against well-characterized antipsychotic drugs, providing
supporting experimental data and methodologies for researchers, scientists, and drug
development professionals.

Comparative Analysis of Receptor Binding Affinities

The following table summarizes the receptor binding affinities (Ki, in nM) of Alstonine compared
to a typical antipsychotic, Haloperidol, and an atypical antipsychotic, Risperidone. A lower Ki
value indicates a higher binding affinity.
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Haloperidol (Ki,

Risperidone (Ki,

Receptor Subtype Alstonine (Ki, nM)
nM) nM)
) No significant
Dopamine D1 ) ) 18 18
interaction[1][2]
_ No significant
Dopamine D2 ) ) 15 3.13[4]
interaction[1][2][3]
] No significant
Serotonin 5-HT2A ) ) 56 0.16[4]
interaction[1][2]
Serotonin 5-HT2C Implicated in effects[5] 500 4.8
Adrenergic al Data not available 11 0.8[4]
Adrenergic a2 Data not available 1300 7.54[4]
Histamine H1 Data not available 800 2.23[4]

NMDA Glutamate

Indirect modulation
suggested[1][6]

Signaling Pathways and Experimental Workflows
Signaling Pathways

The following diagrams illustrate the distinct signaling pathways of the atypical antipsychotic

Risperidone and the proposed mechanism for Alstonine.
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Risperidone's dual antagonism of D2 and 5-HT2A receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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